Cas no 929428-56-8 (5-ethoxy-N-(3-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide)

• Product Name: 5-ethoxy-N-(3-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide
• CAS No: 929428-56-8
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 6450963
• Update Time: 2025-06-21

5-ethoxy-N-(3-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-N-(3-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide
• 3-Benzofurancarboxamide, 5-ethoxy-N-(3-methoxyphenyl)-2-methyl-

• Inchi： 1S/C19H19NO4/c1-4-23-15-8-9-17-16(11-15)18(12(2)24-17)19(21)20-13-6-5-7-14(10-13)22-3/h5-11H,4H2,1-3H3,(H,20,21)
• InChI Key： IOTLMZDNPBWURT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC)C=C2C(C(NC2=CC=CC(OC)=C2)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-ethoxy-N-(3-methoxyphenyl)-2-methyl-1-benzofuran-3-carboxamide

5-Ethoxy-N-(3-Methoxyphenyl)-2-Methyl-1-Benzofuran-3-Carboxamide (CAS No. 929428-56-8)

The compound 5-Ethoxy-N-(3-Methoxyphenyl)-2-Methyl-1-Benzofuran-3-Carboxamide, identified by the CAS registry number CAS No. 929428-56-8, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of substituents such as ethoxy, methoxy, and methyl groups introduces unique electronic and steric properties, making it a subject of interest in drug discovery, material science, and synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a variety of strategies, including Suzuki coupling reactions, nucleophilic aromatic substitution, and palladium-catalyzed cross-coupling reactions, to construct the benzofuran core and introduce the desired substituents. The incorporation of electron-donating groups like methoxy and ethoxy significantly influences the electronic properties of the molecule, enhancing its reactivity in various chemical transformations.

The structure of 5-Ethoxy-N-(3-Methoxyphenyl)-2-Methyl-1-Benzofuran-3-Carboxamide is characterized by a benzofuran ring system with a carboxamide group at position 3. The ethoxy group at position 5 and the methyl group at position 2 further modulate the electronic environment of the molecule. The methoxyphenyl substituent on the nitrogen atom introduces additional complexity to the structure, potentially influencing bioavailability and pharmacokinetic properties if used in drug development.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its unique structure makes it a promising candidate for targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored its ability to inhibit key enzymes involved in tumor progression and inflammation. Preclinical studies have demonstrated moderate efficacy in reducing tumor growth in animal models, suggesting further investigation into its therapeutic potential.

In addition to its medicinal applications, this compound has shown promise in materials science. Its aromaticity and substituent effects make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing its electronic properties through structural modifications, aiming to enhance its performance in these applications.

The synthesis of 5-Ethoxy-N-(3-Methoxyphenyl)-2-Methyl-1-Benzofuran-3-Carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzofuran ring system through cyclization reactions and subsequent functionalization with substituents. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses provide critical insights into its molecular structure, purity, and crystalline properties. Such data are essential for both academic research and industrial applications.

In conclusion, 5-Ethoxy-N-(3-Methoxyphenyl)-2-Methyl-1-Benzofuran-3-Carboxamide (CAS No. 929428-56-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future research and development efforts.